Cas no 70097-65-3 (4-Benzyloxybenzotrifluoride)

• Product Name: 4-Benzyloxybenzotrifluoride
• CAS No: 70097-65-3
• MF: C₁₄H₁₁F₃O
• MW: 252.231754541397
• MDL: MFCD00275905
• CID: 856989
• PubChem ID: 2798168
• Update Time: 2025-06-11

4-Benzyloxybenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-(trifluoromethyl)benzene
• 1-BENZYLOXY-4-TRIFLUOROMETHYL-BENZENE
• 4-(BENZYLOXY)BENZOTRIFLUORIDE
• 1-Benzyloxy-4-(trifluoromethyl)benzene, Benzyl 4-(trifluoromethyl)phenyl ether
• 1-phenylmethoxy-4-(trifluoromethyl)benzene
• 4-Benzyloxybenzotrifluoride
• 4(benzyloxy)benzotrifluoride
• E89444
• 1-benzyloxy-4-trifluoromethylbenzene
• COKLNAWONZJNAI-UHFFFAOYSA-N
• CS-0204919
• AKOS015888959
• Maybridge1_001022
• HAVWWLZNBMFZJG-UHFFFAOYSA-N
• 1-benzyloxy-4-(trifluoromethyl)benzene
• CCG-53310
• 1-[(Phenylmethyl)oxy]-4-(trifluoromethyl)benzene
• HMS544G10
• SR-01000642480-1
• SCHEMBL255002
• PS-7457
• 70097-65-3
• 4-trifluoromethylphenyl benzyl ether
• DTXSID60383982
• MFCD00275905
• AMY28838

• MDL： MFCD00275905
• Inchi： 1S/C14H11F3O/c15-14(16,17)12-6-8-13(9-7-12)18-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： SNRFAICCYVUTRG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 252.07600
• Monoisotopic Mass: 252.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.28440

4-Benzyloxybenzotrifluoride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-Benzyloxybenzotrifluoride

4-Benzyloxybenzotrifluoride: A Comprehensive Overview

4-Benzyloxybenzotrifluoride, also known by its CAS number 70097-65-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with three fluorine atoms and a benzyloxy group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-Benzyloxybenzotrifluoride involves advanced organic chemistry techniques, often utilizing fluorination reactions and coupling processes. Recent studies have highlighted the importance of optimizing synthesis pathways to enhance yield and purity, which are critical for its application in sensitive chemical systems. Researchers have explored the use of transition metal catalysts and novel fluorination agents to achieve more efficient and environmentally friendly synthesis methods.

In terms of physical properties, 4-Benzyloxybenzotrifluoride exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its solubility characteristics also play a crucial role in its utility; it is highly soluble in organic solvents but poorly soluble in water, which aligns with its intended use in organic synthesis and material science.

The compound's electronic properties are another area of interest. The trifluoromethyl group introduces significant electron-withdrawing effects, which influence the reactivity of the molecule. This property has been leveraged in the development of advanced materials, such as high-performance polymers and electronic devices. Recent research has demonstrated the potential of 4-Benzyloxybenzotrifluoride as a precursor for synthesizing fluorinated aromatic polymers with exceptional thermal and mechanical properties.

In the field of pharmacology, 4-Benzyloxybenzotrifluoride has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological pathways makes it a valuable tool in medicinal chemistry. Studies have explored its potential as an inhibitor of enzyme systems, particularly those involved in metabolic disorders. The compound's bioavailability and metabolic stability are currently under investigation to assess its suitability for therapeutic applications.

The environmental impact of 4-Benzyloxybenzotrifluoride is another critical area of research. Given its widespread use in industrial processes, understanding its degradation pathways and ecological effects is essential for sustainable chemical practices. Recent studies have focused on biodegradation mechanisms and the development of eco-friendly alternatives to minimize environmental risks associated with its production and use.

In conclusion, 4-Benzyloxybenzotrifluoride (CAS No. 70097-65-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry. Continued exploration into its properties and potential uses will undoubtedly unlock new opportunities for innovation in the coming years.